![molecular formula C48H34N2 B8205375 N,N-Di([1,1'-biphenyl]-4-yl)-3'-(9H-carbazol-9-yl)-[1,1'-biphenyl]-4-amine](/img/structure/B8205375.png)
N,N-Di([1,1'-biphenyl]-4-yl)-3'-(9H-carbazol-9-yl)-[1,1'-biphenyl]-4-amine
Overview
Description
N,N-Di([1,1'-biphenyl]-4-yl)-3'-(9H-carbazol-9-yl)-[1,1'-biphenyl]-4-amine is a useful research compound. Its molecular formula is C48H34N2 and its molecular weight is 638.8 g/mol. The purity is usually 95%.
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Scientific Research Applications
Polyimide Synthesis and Memory Devices : Zhao et al. (2016) found that novel soluble aromatic polyimides based on carbazole-based diamines, including N,N-Di([1,1'-biphenyl]-4-yl)-3'-(9H-carbazol-9-yl)-[1,1'-biphenyl]-4-amine, exhibit excellent organosolubility and high thermal stability. These polyimides can be used in resistive switching devices and memory devices (Zhao et al., 2016).
Organic Light-Emitting Diodes (OLEDs) : Hu et al. (2020) and Iqbal et al. (2016) reported the use of N,N-Di([1,1′-biphenyl]-4-yl)-3'-(9H-carbazol-9-yl)-[1,1′-biphenyl]-4-amine in OLEDs. It serves as an electron-blocking material, contributing to the stability of OLEDs and is a potential candidate for hole transporting materials due to its high lying HOMO levels, blue light emission, and stable electrochemical properties (Hu et al., 2020), (Iqbal et al., 2016).
Diuretic Activity : Yar and Ansari (2009) explored its derivative, N-(1,3-benzothiazol-2-yl)-1,1'-biphenyl-4-carboxamide (II), for in vivo diuretic activity, finding it to be a promising candidate (Yar & Ansari, 2009).
Antibacterial, Antifungal, and Anticancer Activities : Sharma et al. (2014) demonstrated significant antibacterial, antifungal, and anticancer activities in compounds derived from this compound (Sharma et al., 2014).
Phosphorescent Host Materials : Woo et al. (2021) and Park et al. (2017) identified cyanocarbazole-substituted derivatives of this compound as efficient blue phosphorescent host materials for OLEDs, while bipolar host materials with dipyridyl amine groups based on this compound exhibited high triplet energies for blue phosphorescent OLEDs (Woo et al., 2021), (Park et al., 2017).
Thermal and Glass Transition Properties : Zhen-qian (2013) studied the thermal properties of a synthesized material based on this compound, noting its high thermal stability and glass transition temperature (Yang Zhen-qian, 2013).
Security Ink Application : Lu and Xia (2016) found novel half-cut cruciforms based on this compound to be potential candidates for security ink applications (Lu & Xia, 2016).
Synthesis of Carbazoles : Ou and Jiao (2013) developed a method for the direct synthesis of carbazoles, including this compound, through a direct C-H amination process (Ou & Jiao, 2013).
properties
IUPAC Name |
N-[4-(3-carbazol-9-ylphenyl)phenyl]-4-phenyl-N-(4-phenylphenyl)aniline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C48H34N2/c1-3-12-35(13-4-1)37-22-28-41(29-23-37)49(42-30-24-38(25-31-42)36-14-5-2-6-15-36)43-32-26-39(27-33-43)40-16-11-17-44(34-40)50-47-20-9-7-18-45(47)46-19-8-10-21-48(46)50/h1-34H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCHMMOJFFHDXFQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)N(C3=CC=C(C=C3)C4=CC=CC=C4)C5=CC=C(C=C5)C6=CC(=CC=C6)N7C8=CC=CC=C8C9=CC=CC=C97 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C48H34N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
638.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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